Methyl 5-bromo-2-(2-(pyridin-3-yl)acetamido)benzoate

• Molecular Formula: C15H13BrN2O3
• Molecular Weight: 349.18 g/mol
• IUPAC Name: methyl 5-bromo-2-[(2-pyridin-3-ylacetyl)amino]benzoate
• InChI: InChI=1S/C15H13BrN2O3/c1-21-15(20)12-8-11(16)4-5-13(12)18-14(19)7-10-3-2-6-17-9-10/h2-6,8-9H,7H2,1H3,(H,18,19)
• InChI Key: GRFAJQXKZQQMEH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)Br)NC(=O)CC2=CN=CC=C2

Description

Methyl 5-bromo-2-(2-(pyridin-3-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C15H13BrN2O3 and its molecular weight is 349.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 250-mL round-bottom flask was placed a solution of methyl 2-amino-5-bromobenzoate (5 g, 21.73 mmol, 1.00 equivalent), 2-(pyridin-3-yl)acetic acid hydrochloride (4.5 g, 25.92 mmol, 1.20 equivalents), HATU (10 g, 26.30 mmol, 1.20 equivalents), and DIEA (8.5 g, 65.77 mmol, 3.00 equivalents) in N,N-dimethylformamide (100 mL). After stirring overnight at 20° C., the reaction was quenched with 100 mL of water and extracted with 3×100 mL of dichloromethane. The combined organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated under vacuum. The residue was applied onto a silica gel column and eluted with ethyl acetate/petroleum ether (1:2-1:1) to give the title compound as a yellow solid.